Cas no 883541-89-7 (2-[(4-fluorophenoxy)methyl]pyrrolidine)

• Product Name: 2-[(4-fluorophenoxy)methyl]pyrrolidine
• CAS No: 883541-89-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• MDL: MFCD06247697
• CID: 3163675
• PubChem ID: 17178016
• Update Time: 2025-06-22

2-[(4-fluorophenoxy)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenoxy)methyl)pyrrolidine
• 2-[(4-fluorophenoxy)methyl]pyrrolidine
• STL068212
• 4-fluorophenyl 2-pyrrolidinylmethyl ether
• AKOS005642279
• EN300-203741
• 2-(4-fluorophenoxymethyl)pyrrolidine
• AN-329/43450075
• Z839513656
• IKB54189
• 883541-89-7

• MDL： MFCD06247697
• Inchi： 1S/C11H14FNO/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8H2
• InChI Key： WYPNSDPKFUHTKS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1CCCN1

Computed Properties

• Exact Mass: 195.105942232Da
• Monoisotopic Mass: 195.105942232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 291.4±10.0 °C at 760 mmHg
• Flash Point: 130.0±19.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-[(4-fluorophenoxy)methyl]pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-[(4-fluorophenoxy)methyl]pyrrolidine

Introduction to 2-[(4-Fluorophenoxy)methyl]pyrrolidine (CAS No. 883541-89-7)

2-[(4-Fluorophenoxy)methyl]pyrrolidine, with the CAS number 883541-89-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a fluorinated phenoxy group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-[(4-fluorophenoxy)methyl]pyrrolidine consists of a five-membered pyrrolidine ring with a substituted methylene group attached to the nitrogen atom. The methylene group is further functionalized with a 4-fluorophenoxy moiety, which imparts specific physicochemical properties to the molecule. The presence of the fluorine atom in the phenoxy group can influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets.

Recent studies have explored the potential therapeutic applications of 2-[(4-fluorophenoxy)methyl]pyrrolidine. One notable area of research is its use as a scaffold for the development of novel central nervous system (CNS) drugs. The pyrrolidine ring is known for its ability to enhance the blood-brain barrier (BBB) permeability, making it an attractive moiety for designing compounds that target neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-[(4-fluorophenoxy)methyl]pyrrolidine exhibited potent activity against Alzheimer's disease by modulating amyloid-beta aggregation and tau protein phosphorylation.

In addition to CNS applications, 2-[(4-fluorophenoxy)methyl]pyrrolidine has shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, demonstrated that this compound can act as a selective inhibitor of certain kinases involved in cancer progression. Specifically, it was found to inhibit the activity of Aurora kinase A, which is overexpressed in various types of cancer and plays a crucial role in cell division and proliferation. This finding suggests that 2-[(4-fluorophenoxy)methyl]pyrrolidine and its derivatives could be developed into potential anticancer agents.

The pharmacokinetic properties of 2-[(4-fluorophenoxy)methyl]pyrrolidine have also been extensively studied. Its lipophilic nature facilitates good absorption and distribution within the body, while the presence of the fluorine atom enhances metabolic stability. These characteristics are essential for ensuring that the compound remains active and effective over an extended period. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that 2-[(4-fluorophenoxy)methyl]pyrrolidine-based compounds exhibited favorable pharmacokinetic profiles, including high oral bioavailability and low clearance rates.

The safety profile of 2-[(4-fluorophenoxy)methyl]pyrrolidine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 2-[(4-fluorophenoxy)methyl]pyrrolidine (CAS No. 883541-89-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing novel drugs targeting various diseases, including neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in drug discovery.